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Compound of Interest

Compound Name: Thiol-PEG3-thiol

Cat. No.: B521457 Get Quote

In-Depth Technical Guide to Thiol-PEG3-Thiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional crosslinking agent,

Thiol-PEG3-thiol. It details its chemical structure, molecular weight, and key physicochemical

properties. Furthermore, this guide outlines a detailed experimental protocol for its application

in hydrogel synthesis and provides a visual representation of the experimental workflow.

Core Properties of Thiol-PEG3-Thiol
Thiol-PEG3-thiol, also known by its chemical name 1,8-Dimercapto-3,6-dioxaoctane, is a

versatile crosslinking molecule. It features two terminal thiol (-SH) groups connected by a

hydrophilic three-unit polyethylene glycol (PEG) spacer. This structure imparts unique

properties, making it a valuable tool in bioconjugation, materials science, and drug delivery.

The PEG spacer enhances aqueous solubility and biocompatibility, while the terminal thiol

groups offer reactive sites for covalent bond formation, most notably through thiol-ene

reactions.
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Property Value

Molecular Formula C8H18O3S2

Molecular Weight 226.36 g/mol

CAS Number 2781-02-4

Synonyms
Bis-PEG3-thiol, 1,8-Dimercapto-3,6-

dioxaoctane, DMDO

Appearance Clear Liquid

Purity Typically ≥95%

SMILES SCCOCCOCCOCCS

Experimental Protocols: Hydrogel Formation via
Thiol-Ene Photopolymerization
This protocol outlines a general procedure for the fabrication of a polyethylene glycol (PEG)

hydrogel using Thiol-PEG3-thiol as a crosslinker and a multi-arm PEG-norbornene as the

backbone. This method utilizes a photo-initiated thiol-ene "click" reaction, which is known for its

high efficiency, specificity, and mild reaction conditions.

Materials:

Thiol-PEG3-thiol

Multi-arm PEG-norbornene (e.g., 4-arm PEG-Norbornene)

Photoinitiator (e.g., Lithium phenyl-2,4,6-trimethylbenzoylphosphinate - LAP)

Phosphate-buffered saline (PBS), pH 7.4

Sterile, low-adhesion microcentrifuge tubes or mold

UV light source (365 nm)

Methodology:
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Preparation of Precursor Solutions:

Prepare a stock solution of the multi-arm PEG-norbornene in PBS to the desired final

concentration (e.g., 10% w/v). Ensure complete dissolution.

Prepare a stock solution of the photoinitiator (LAP) in PBS (e.g., 0.1% w/v). Protect this

solution from light.

Calculate the stoichiometric amount of Thiol-PEG3-thiol required to crosslink the PEG-

norbornene. The molar ratio of thiol groups to norbornene groups is typically 1:1 for

optimal crosslinking.

Hydrogel Formulation:

In a sterile, low-adhesion microcentrifuge tube, combine the PEG-norbornene solution and

the photoinitiator solution.

Add the calculated amount of Thiol-PEG3-thiol to the mixture.

Gently but thoroughly mix the components by pipetting up and down. Avoid introducing air

bubbles.

Photopolymerization:

Immediately dispense the precursor solution into the desired mold or well plate.

Expose the solution to UV light (365 nm) at a specific intensity and duration to initiate

polymerization. The exact time will depend on the photoinitiator concentration, light

intensity, and desired gel properties. Gelation can often be observed within seconds to

minutes.

Post-Polymerization Processing:

After polymerization, the hydrogel can be swelled in PBS to remove any unreacted

components and to reach equilibrium hydration.

The resulting hydrogel is now ready for its intended application, such as 3D cell culture or

as a scaffold for tissue engineering.
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Mandatory Visualization: Experimental Workflow
The following diagram illustrates the key steps in the formation of a PEG hydrogel using Thiol-
PEG3-thiol via photopolymerization.
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Caption: Workflow for PEG hydrogel synthesis using Thiol-PEG3-thiol.

To cite this document: BenchChem. [Thiol-PEG3-thiol structure and molecular weight.].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b521457?utm_src=pdf-body
https://www.benchchem.com/product/b521457?utm_src=pdf-body
https://www.benchchem.com/product/b521457?utm_src=pdf-body-img
https://www.benchchem.com/product/b521457?utm_src=pdf-body
https://www.benchchem.com/product/b521457#thiol-peg3-thiol-structure-and-molecular-weight
https://www.benchchem.com/product/b521457#thiol-peg3-thiol-structure-and-molecular-weight
https://www.benchchem.com/product/b521457#thiol-peg3-thiol-structure-and-molecular-weight
https://www.benchchem.com/product/b521457#thiol-peg3-thiol-structure-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b521457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b521457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b521457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

